[(2-Bromo-4-chlorophenyl)methyl](2-ethoxyethyl)amine

Lipophilicity Drug Design ADME
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C11H15BrClNO
Molecular Weight 292.60 g/mol
Cat. No. B15269907
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name[(2-Bromo-4-chlorophenyl)methyl](2-ethoxyethyl)amine
Molecular FormulaC11H15BrClNO
Molecular Weight292.60 g/mol
Structural Identifiers
SMILESCCOCCNCC1=C(C=C(C=C1)Cl)Br
InChIInChI=1S/C11H15BrClNO/c1-2-15-6-5-14-8-9-3-4-10(13)7-11(9)12/h3-4,7,14H,2,5-6,8H2,1H3
InChIKeyCTPDXOOKTHQSOP-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes50 mg / 100 mg / 500 mg / 1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

[(2-Bromo-4-chlorophenyl)methyl](2-ethoxyethyl)amine (CAS 1506003-12-8): Chemical Identity and Procurement Baseline


[(2-Bromo-4-chlorophenyl)methyl](2-ethoxyethyl)amine is a secondary benzylamine derivative characterized by a 2‑bromo‑4‑chloro substitution pattern on the phenyl ring and a 2‑ethoxyethyl side chain (C₁₁H₁₅BrClNO, MW 292.60 g/mol) [1]. It is supplied as a research‑grade intermediate, typically at ≥95% purity , and belongs to a class of halogenated N‑aralkyl‑N‑alkoxyalkylamines explored for pharmaceutical and agrochemical applications [2]. Its computed XLogP3‑AA of 2.8 [1] distinguishes it from less lipophilic analogs and serves as a baseline for selecting this compound over unsubstituted or dihalogenated alternatives in structure–activity campaigns.

Bromo-chloro substitution pattern for selective cross-coupling
Computed lipophilicity profile supports membrane permeability studies
Research-grade purity specification suitable for SAR campaigns

Why Generic Substitution of [(2-Bromo-4-chlorophenyl)methyl](2-ethoxyethyl)amine is Scientifically Unsound


Benzylamines with different halogenation patterns or N‑alkyl chains cannot be freely interchanged. The simultaneous presence of bromine (ortho) and chlorine (para) on the phenyl ring creates a unique electronic and steric profile that directly influences nucleophilic reactivity, metabolic stability, and target binding . Even a regioisomer such as [(4‑Bromo‑2‑chlorophenyl)methyl](2‑ethoxyethyl)amine presents a different dipole moment and steric hindrance, which can alter reaction outcomes and biological activity . Generic substitution without quantitative comparative data risks compromising synthetic yields, impurity profiles, and structure–activity relationships, making compound‑specific evidence essential for defensible procurement decisions.

Regioisomer 4-bromo-2-chloro isomer may alter cross-coupling reactivity and target binding
Analog 2,4-dichloro substitution reduces lipophilicity, shifting membrane permeability
Unsubstituted Benzylamine lacks halogen-bonding capability and differs in ADME profile

Quantitative Head‑to‑Head Comparison: [(2‑Bromo‑4‑chlorophenyl)methyl](2‑ethoxyethyl)amine vs. Closest Analogs


Computed Lipophilicity (XLogP3‑AA) vs. 2,4‑Dichloro Analog Dictates Membrane Permeability

The target compound's computed XLogP3‑AA of 2.8 is approximately 0.5 log units higher than that of the direct 2,4‑dichloro analog (XLogP3‑AA ≈ 2.3, estimated for C₁₁H₁₅Cl₂NO). This difference corresponds to a roughly 3‑fold increase in theoretical octanol/water partition coefficient, enhancing predicted passive membrane permeability while maintaining acceptable aqueous solubility for oral bioavailability screens [1].

Lipophilicity Comparison
Cross-study comparable
ΔXLogP3 ≈ +0.5
May support higher membrane permeability
Computed model; experimental validation advised
Lipophilicity Drug Design ADME

Molecular Weight and Heavy Atom Count Differentiate Halogen Exchange Reactivity from Regioisomers

The target compound possesses a molecular weight of 292.60 g/mol and a bromine atom at the ortho position, which is more reactive toward oxidative addition in Pd‑catalyzed cross‑coupling reactions than the chlorine at the para position. This contrasts with the regioisomer [(4‑Bromo‑2‑chlorophenyl)methyl](2‑ethoxyethyl)amine (same MW but different halogen orientation) where the bromine is para and less sterically accessible, potentially slowing Suzuki or Buchwald reactions . Although direct kinetic data are lacking, the ortho‑bromo configuration is well‑established in the literature to enhance coupling rates by lowering the activation barrier for C–Br bond cleavage [1].

Coupling Reactivity
Class-level inference
ortho-Br favors oxidative addition
May support faster C–C bond formation
No direct kinetic data; class-level precedent
Synthetic Chemistry Cross‑Coupling Halogen Reactivity

Computed Topological Polar Surface Area (TPSA) vs. Unsubstituted Benzylamine Predicts Favorable Bioavailability

The target compound has a computed TPSA of 21.3 Ų, identical to that of the unsubstituted N‑(2‑ethoxyethyl)benzylamine (C₁₁H₁₇NO, MW 179.26 g/mol) [1]. Despite the additional halogens, the TPSA remains below the 60 Ų threshold commonly associated with good oral absorption. Combined with the higher lipophilicity imparted by bromine and chlorine, this yields a more favorable balance of permeability and solubility compared to the parent benzylamine, which is excessively hydrophilic (XLogP3 ≈ 1.5) for many CNS targets [2].

Polar Surface Area
Cross-study comparable
TPSA 21.3 Ų (identical to unsubstituted)
Maintains low TPSA for passive permeability
Combined with higher lipophilicity may enhance CNS penetration
Drug‑likeness ADME Oral Bioavailability

Vendor‑Specified Purity and Handling Profile vs. Research‑Grade Alternatives

AKSci offers the target compound at a minimum purity of 95%, with long‑term storage at ambient temperature in a dry environment and classification as non‑hazardous for DOT/IATA transport . In contrast, the regioisomer [(4‑Bromo‑2‑chlorophenyl)methyl](2‑ethoxyethyl)amine is listed by Smolecule with purity specifications that require case‑by‑case verification and may involve hazardous shipping classifications . For procurement teams, the documented non‑hazardous status and consistent 95% purity specification reduce logistical complexity and quality‑assurance overhead, streamlining laboratory inventory management.

Procurement Specification
Supporting evidence
≥95% purity; non-hazardous transport
Reduces qualification and shipping complexity
Vendor-specified; verify upon receipt
Procurement Quality Control Supply Chain

High‑Value Application Scenarios for [(2‑Bromo‑4‑chlorophenyl)methyl](2‑ethoxyethyl)amine Based on Quantitative Evidence


CNS‑Penetrant Fragment Library Design

With a computed XLogP3‑AA of 2.8 and TPSA of 21.3 Ų, the compound occupies a favorable property space for blood–brain barrier penetration. Medicinal chemistry teams building CNS‑focused fragment libraries can prioritize this scaffold over the 2,4‑dichloro analog (XLogP3 ≈ 2.3) to achieve higher brain exposure in initial phenotypic screens [1].

Selective Palladium‑Catalyzed Cross‑Coupling Intermediate

The ortho‑bromo substituent provides a chemoselective handle for Suzuki, Heck, or Buchwald couplings, while the para‑chloro group remains inert under standard conditions. This enables sequential functionalization strategies that are less accessible with the para‑bromo regioisomer, making the compound a strategic building block for complex biaryl or heterocyclic syntheses [1].

Structure‑Activity Relationship (SAR) Studies on Halogenated Benzylamines

The mixed halogen pattern (Br/Cl) serves as a precise probe for halogen‑bonding interactions in protein–ligand complexes. Compared to the symmetric 2,4‑dichloro analog, the bromine atom's larger van der Waals radius and polarizability can enhance binding affinity to specific hydrophobic pockets, as demonstrated in halogen‑bonding SAR campaigns [1].

Streamlined Procurement for High‑Throughput Screening

The compound's documented ≥95% purity and non‑hazardous shipping classification [1] reduce the qualification burden for screening collections. Procurement teams can integrate this compound directly into automated liquid‑handling workflows without additional purification or hazard assessment, accelerating hit‑finding timelines relative to less rigorously specified analogs.

Application
Selection Property
Validation Focus
CNS fragment library design
Balanced lipophilicity and TPSA
Blood-brain barrier permeability assays
Selective cross-coupling intermediate
Ortho-bromo chemoselectivity
Cross-coupling yield and regioselectivity
Halogen-bonding SAR studies
Br/Cl mixed halogen pattern
Binding affinity in hydrophobic pockets
High-throughput screening procurement
Pre-qualified purity and non-hazardous transport
Integration into automated screening workflows
Quote Request

Request a Quote for [(2-Bromo-4-chlorophenyl)methyl](2-ethoxyethyl)amine

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.